Cas no 2138288-06-7 (1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl-
• CAS No: 2138288-06-7
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 5261220
• Update Time: 2025-06-30

1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl-

• Inchi： 1S/C7H6F2N2O3/c1-11-3(2-12)4(7(13)14)5(10-11)6(8)9/h2,6H,1H3,(H,13,14)
• InChI Key： SSRMJKBGJMEONY-UHFFFAOYSA-N
• SMILES： N1(C)C(C=O)=C(C(O)=O)C(C(F)F)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl-

Comprehensive Overview of 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl- (CAS No. 2138288-06-7)

The compound 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl- (CAS No. 2138288-06-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and formyl functional groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key factor driving its utility in medicinal chemistry. Fluorine incorporation is a trending topic in drug design, as it often improves pharmacokinetic properties. This aligns with the growing interest in AI-driven drug discovery, where computational models predict the efficacy of fluorinated compounds like 3-(difluoromethyl)-5-formyl-1-methyl-1H-pyrazole-4-carboxylic acid.

The formyl group in this molecule offers additional reactivity, enabling further derivatization for library synthesis—a critical aspect of high-throughput screening in modern drug development. This feature is particularly relevant to researchers exploring fragment-based drug design, a hot topic in pharmaceutical innovation. Moreover, the compound's methyl substitution at the 1-position enhances its stability, making it suitable for prolonged storage and handling in laboratory settings.

From an agrochemical perspective, pyrazole-based compounds are widely investigated for their herbicidal and fungicidal properties. The difluoromethyl-5-formyl moiety in this molecule could contribute to novel modes of action, addressing the global challenge of pesticide resistance. This ties into the broader discussion of sustainable agriculture, where advanced chemical solutions are sought to reduce environmental impact while maintaining efficacy.

Synthetic accessibility is another advantage of CAS No. 2138288-06-7. Its modular structure allows for efficient scale-up, meeting the needs of industrial applications. The compound's purity and characterization data are critical for quality control, a subject frequently searched by analytical chemists. Techniques like NMR spectroscopy and HPLC analysis are essential for verifying its identity, reflecting the importance of analytical method validation in chemical research.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for such intermediates. The push for solvent-free reactions and catalytic processes aligns with the compound's potential for sustainable production. This resonates with the increasing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry.

Looking ahead, 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-5-formyl-1-methyl- is poised to play a pivotal role in interdisciplinary research. Its applications span from small-molecule therapeutics to material science, highlighting its cross-functional relevance. As the scientific community continues to explore structure-activity relationships, this compound will likely remain a subject of intense study and innovation.